Methyl (2-propylbenzotriazol-5-yl)acetate

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: methyl 2-(2-propylbenzotriazol-5-yl)acetate
• InChI: InChI=1S/C12H15N3O2/c1-3-6-15-13-10-5-4-9(7-11(10)14-15)8-12(16)17-2/h4-5,7H,3,6,8H2,1-2H3
• InChI Key: CEUKINSHSQOWBC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1N=C2C=CC(=CC2=N1)CC(=O)OC

Description

Methyl (2-propylbenzotriazol-5-yl)acetate is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 5-benzotriazoleacetate (10 g, 0.0523 mol) in N,N-dimethylformamide was added dropwise to a chilled (ice-bath) suspension of sodium hydride (60% dispersion in oil, 2.3 g, 0.0575 mol) in N,N-dimethylformamide. When the addition was complete, the ice-bath was removed and the mixture stirred for 1 hour. N-Propyl iodide (9.78 g, 0.0575 mol) was added dropwise, and once the addition was complete the mixture was stirred at room temperature for 3 hours. The reaction mixture was poured onto ice/water, and extracted with ethyl acetate. The organic extract was washed with brine, dried over anhydrous magnesium sulfate, filtered and the filtrate evaporated in vacuo. The residue was further purified by column chromatography to afford methyl (2-propylbenzotriazol-5-yl)acetate (4.8 g).